Cas no 1368963-03-4 (5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine)
5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1368963-03-4
- EN300-1850753
- 5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine
- 5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine
-
- MDL: MFCD21885735
- Inchi: 1S/C12H14N2O2/c1-8(2)15-10-5-3-9(4-6-10)11-7-14-12(13)16-11/h3-8H,1-2H3,(H2,13,14)
- InChI Key: QVFQFQRYACALDO-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C2=CN=C(N)O2)=CC=1)C(C)C
Computed Properties
- Exact Mass: 218.105527694g/mol
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 61.3Ų
5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850753-0.05g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 0.05g |
$983.0 | 2023-08-31 | ||
| Enamine | EN300-1850753-0.1g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 0.1g |
$1031.0 | 2023-08-31 | ||
| Enamine | EN300-1850753-0.25g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 0.25g |
$1078.0 | 2023-08-31 | ||
| Enamine | EN300-1850753-0.5g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 0.5g |
$1124.0 | 2023-08-31 | ||
| Enamine | EN300-1850753-1.0g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1850753-2.5g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 2.5g |
$2295.0 | 2023-08-31 | ||
| Enamine | EN300-1850753-5.0g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1850753-10.0g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1850753-1g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 1g |
$1172.0 | 2023-08-31 | ||
| Enamine | EN300-1850753-5g |
5-[4-(propan-2-yloxy)phenyl]-1,3-oxazol-2-amine |
1368963-03-4 | 5g |
$3396.0 | 2023-08-31 |
5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine
Research Brief on 5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine (CAS: 1368963-03-4): Recent Advances and Applications
5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine (CAS: 1368963-03-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This oxazole derivative has garnered attention due to its potential therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a selective inhibitor of protein kinases involved in inflammatory responses. The study demonstrated that 5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine exhibits high affinity for specific kinase targets, with an IC50 value in the nanomolar range. This finding suggests its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Another recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's structural optimization for improved bioavailability. By modifying the propan-2-yloxy side chain, researchers achieved enhanced metabolic stability and oral absorption in preclinical models. These advancements address previous challenges related to the compound's pharmacokinetic profile, paving the way for further clinical development.
Emerging research has also explored the anticancer properties of 5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine. A 2024 study in Molecular Cancer Therapeutics revealed its ability to induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The compound's selective cytotoxicity towards cancer cells, while sparing normal cells, underscores its potential as a targeted therapy for oncology applications.
From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for producing 5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine. A green chemistry approach published in Organic Process Research & Development in 2023 demonstrated a solvent-free synthesis method that improves yield while reducing environmental impact. This innovation is particularly relevant for industrial-scale production.
Looking ahead, the compound's versatility suggests multiple directions for future research. Current investigations are exploring its potential in neurodegenerative diseases, given preliminary evidence of neuroprotective effects in cellular models. Additionally, structure-activity relationship (SAR) studies continue to refine the molecular scaffold for improved potency and selectivity across different therapeutic areas.
In conclusion, 5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine (CAS: 1368963-03-4) represents a multifaceted compound with significant promise in pharmaceutical development. The recent studies discussed herein highlight its therapeutic potential across various disease areas, improved synthetic accessibility, and ongoing optimization efforts. As research progresses, this compound may emerge as a valuable tool for both biological investigation and clinical application in the coming years.
1368963-03-4 (5-4-(propan-2-yloxy)phenyl-1,3-oxazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)